Cas no 33755-46-3 (Dexamethasone valerate)

• Product Name: Dexamethasone valerate
• CAS No: 33755-46-3
• MF: C₂₇H₃₇FO₆
• MW: 476.57749247551
• CID: 54133
• PubChem ID: 63047
• Update Time: 2025-05-22

Dexamethasone valerate Chemical and Physical Properties

Names and Identifiers

• Dexamethasone valerate
• 9-Fluoro-11b,17,21-trihydroxy-16a-methylpregna-1,4-diene-3,20-dione 17-valerate
• 9-fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 17-valerate
• Betamethason-17-valerat
• Betamethason-17-valerianat
• Betamethazon-17-valerat
• Dexamethasone-17-valerate
• DV 17
• DXMvalerate
• Voalla
• Zalucs
• Betamethasone Valerate Impurity C
• EINECS 251-669-2
• CHEBI:135770
• Tox21_111565
• BETAMETHASONE VALERATE IMPURITY C [EP IMPURITY]
• [(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] pentanoate
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16-METHYL-17-((1-OXOPENTYL)OXY)-, (11.BETA.,16.ALPHA.)-
• Dexamethasone 17-valerate
• Dexamethasone valerate [JAN]
• Q27285667
• CHEMBL1378167
• DV-17
• DTXCID602904
• UNII-OI7CP949NN
• Tox21_111565_1
• Dexamethasone Valarate
• AKOS032429285
• DTXSID3022904
• SCHEMBL124723
• NCGC00274064-01
• Dexamethasone valerate (JAN)
• NS00089615
• DEXAMETHASONE VALERATE [WHO-DD]
• NCGC00159316-02
• D01948
• Voalla ointment (TN)
• 33755-46-3
• Pregna-1,4-diene-3,20-dione, 9-fluoro-11-beta,17,21-trihydroxy-16-alpha-methyl-, 17-valerate
• OI7CP949NN
• CAS-33755-46-3
• DEXAMETHASONE-17 VALERATE

• Inchi： 1S/C27H37FO6/c1-5-6-7-23(33)34-27(22(32)15-29)16(2)12-20-19-9-8-17-13-18(30)10-11-24(17,3)26(19,28)21(31)14-25(20,27)4/h10-11,13,16,19-21,29,31H,5-9,12,14-15H2,1-4H3/t16-,19+,20+,21+,24+,25+,26+,27+/m1/s1
• InChI Key： SNHRLVCMMWUAJD-OMPPIWKSSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(CCCC)=O)=O)C

Computed Properties

• Exact Mass: 476.25700
• Monoisotopic Mass: 476.25741706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.1174 (estimate)
• Melting Point: 150-154°C
• Boiling Point: 598.9±50.0 °C at 760 mmHg
• Flash Point: 316.0±30.1 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• PSA: 100.90000
• LogP: 3.63680
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

Dexamethasone valerate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on Dexamethasone valerate

Dexamethasone Valerate: A Comprehensive Overview

Dexamethasone valerate, also known by its CAS number CAS 33755-46-3, is a synthetic corticosteroid widely used in the treatment of various inflammatory and allergic conditions. This compound belongs to the class of glucocorticoids, which are known for their potent anti-inflammatory and immunosuppressive properties. The drug is commonly prescribed for conditions such as eczema, psoriasis, and other dermatological disorders, as well as for respiratory issues like asthma and allergic rhinitis.

The chemical structure of dexamethasone valerate consists of a dexamethasone backbone esterified with valeric acid. This esterification enhances the drug's stability and bioavailability, making it suitable for both topical and systemic administration. The CAS number CAS 33755-46-3 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents.

Recent studies have highlighted the efficacy of dexamethasone valerate in managing chronic inflammatory diseases. For instance, research published in the New England Journal of Medicine demonstrated that topical application of this corticosteroid significantly reduces inflammation in patients with moderate to severe atopic dermatitis. The study emphasized the drug's ability to suppress pro-inflammatory cytokines, thereby alleviating symptoms such as redness, itching, and skin thickening.

In addition to its dermatological applications, dexamethasone valerate has shown promise in treating respiratory conditions. A clinical trial conducted by the European Respiratory Society found that inhaled forms of this corticosteroid can reduce exacerbations in patients with chronic obstructive pulmonary disease (COPD). The study underscored the drug's role in modulating immune responses and reducing airway inflammation, which are critical factors in managing respiratory diseases.

The pharmacokinetics of dexamethasone valerate have also been extensively studied. Upon administration, the drug is rapidly absorbed into the bloodstream, where it binds to glucocorticoid receptors. This binding triggers a cascade of cellular responses that inhibit the production of inflammatory mediators. The CAS number CAS 33755-46-3 is often referenced in pharmacokinetic studies to ensure consistency in data reporting and analysis.

One area of ongoing research involves optimizing the delivery methods of dexamethasone valerate. Scientists are exploring novel formulations, such as nanoemulsions and liposomal encapsulation, to enhance the drug's efficacy while minimizing side effects. These advancements aim to improve patient outcomes by providing targeted delivery systems that reduce systemic exposure to corticosteroids.

In terms of safety profile, dexamethasone valerate is generally well-tolerated when used as directed. However, long-term use or excessive dosing can lead to side effects such as skin atrophy, hypertension, and immunosuppression. Regulatory agencies recommend monitoring patients on prolonged therapy to mitigate these risks.

The versatility of dexamethasone valerate strong> makes it a valuable tool in modern medicine. Its ability to address a wide range of inflammatory conditions underscores its importance in both dermatology and respiratory medicine. As research continues to uncover new applications and delivery methods for this compound identified by CAS number < strong>CAS 33755-46-3 strong>, its role in therapeutic practice is likely to expand further.